Cas no 71065-39-9 (3-methyl-4-heptyn-3-ol)

3-methyl-4-heptyn-3-ol structure
3-methyl-4-heptyn-3-ol structure
Product Name:3-methyl-4-heptyn-3-ol
CAS No:71065-39-9
MF:C8H14O
MW:126.196162700653
MDL:MFCD00046584
CID:976049
PubChem ID:12462405
Update Time:2025-04-19

3-methyl-4-heptyn-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-4-heptyn-3-ol
    • 3-METHYLHEPT-4-YN-3-OL
    • 4-heptyn-3-ol, 3-methyl-
    • LogP
    • SCHEMBL3108062
    • DTXSID40499217
    • 71065-39-9
    • J-512906
    • AKOS006272920
    • CS-0359912
    • FT-0641327
    • MFCD00046584
    • DB-055485
    • MDL: MFCD00046584
    • Inchi: 1S/C8H14O/c1-4-6-7-8(3,9)5-2/h9H,4-5H2,1-3H3
    • InChI Key: RPXNDOUSGSHEJE-UHFFFAOYSA-N
    • SMILES: OC(C#CCC)(C)CC

Computed Properties

  • Exact Mass: 126.10452
  • Monoisotopic Mass: 126.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.8537 (estimate)
  • Melting Point: -39°C (estimate)
  • Boiling Point: 204.35°C (rough estimate)
  • Refractive Index: 1.4355 (estimate)
  • PSA: 20.23

3-methyl-4-heptyn-3-ol Pricemore >>

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